Cas no 89242-17-1 (3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)-)
89242-17-1 structure
Product Name:3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)-
CAS No:89242-17-1
MF:C17H13NO2
MW:263.290624380112
CID:607125
PubChem ID:13272390
Update Time:2025-04-19
3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)-
- 1-(4-methylphenyl)isoquinoline-3-carboxylic acid
- 1-(p-Tolyl)isoquinoline-3-carboxylic acid
- DTXSID30533730
- LYBFJSVPDRRTQX-UHFFFAOYSA-N
- SCHEMBL10991830
- 1-(4-methylphenyl) isoquinoline 3-carboxylic acid
- 89242-17-1
-
- Inchi: 1S/C17H13NO2/c1-11-6-8-12(9-7-11)16-14-5-3-2-4-13(14)10-15(18-16)17(19)20/h2-10H,1H3,(H,19,20)
- InChI Key: LYBFJSVPDRRTQX-UHFFFAOYSA-N
- SMILES: OC(C1=CC2C=CC=CC=2C(C2C=CC(C)=CC=2)=N1)=O
Computed Properties
- Exact Mass: 263.094628657g/mol
- Monoisotopic Mass: 263.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 50.2Ų
3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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